Cas no 66287-00-1 (2-Propen-1-one, 1-(4-methylphenyl)-3-(methylthio)-)

• Product Name: 2-Propen-1-one, 1-(4-methylphenyl)-3-(methylthio)-
• CAS No: 66287-00-1
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 396572
• PubChem ID: 71375133
• Update Time: 2025-04-19

2-Propen-1-one, 1-(4-methylphenyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-methylphenyl)-3-(methylthio)-
• 1-(4-methylphenyl)-3-methylsulfanylprop-2-en-1-one
• 1-(4-Methylphenyl)-3-(methylsulfanyl)prop-2-en-1-one
• 66287-00-1
• DTXSID40797886

• Inchi： 1S/C11H12OS/c1-9-3-5-10(6-4-9)11(12)7-8-13-2/h3-8H,1-2H3
• InChI Key： DPTDOWKLLJDEFE-UHFFFAOYSA-N
• SMILES： S(C)C=CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 192.06096
• Monoisotopic Mass: 192.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07